Cas no 1260386-22-8 (7-BroMo-2-iodo-4-azaindole)
7-Bromo-2-iodo-4-azaindole is a halogenated heterocyclic compound featuring both bromine and iodine substituents on a 4-azaindole scaffold. This structure offers versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromine and iodine at the 7- and 2-positions, respectively, enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. The 4-azaindole core contributes to its potential bioactivity, often explored in kinase inhibitor development. Its well-defined reactivity and stability under standard conditions make it suitable for precise synthetic applications. This compound is particularly useful in medicinal chemistry for constructing complex molecules with tailored properties.
7-BroMo-2-iodo-4-azaindole structure
Product Name:7-BroMo-2-iodo-4-azaindole
CAS No:1260386-22-8
MF:C7H4BrIN2
MW:322.928532600403
CID:5207110
Update Time:2025-06-08
7-BroMo-2-iodo-4-azaindole Chemical and Physical Properties
Names and Identifiers
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- 7-Bromo-2-iodo-4-azaindole
- 7-BroMo-2-iodo-4-azaindole
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- Inchi： 1S/C7H4BrIN2/c8-4-1-2-10-5-3-6(9)11-7(4)5/h1-3,11H
- InChI Key： FEAILRZKPXARBT-UHFFFAOYSA-N
- SMILES： IC1=CC2=C(C(=CC=N2)Br)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7
7-BroMo-2-iodo-4-azaindole Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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